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molecular formula C10H12O2 B140012 Methyl 3-phenylpropionate CAS No. 103-25-3

Methyl 3-phenylpropionate

Cat. No. B140012
CAS RN: 103-25-3
M. Wt: 164.2 g/mol
InChI Key: RPUSRLKKXPQSGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04775692

Procedure details

To an ice-cooled and stirred solution of 3-phenylpropionic acid (8.0 g, 0.053 mol) in 30 ml of ether was slowly added an excess solution of diazomethane in ether. After concentration of ether, the residue was distilled under reduced pressure to give a colorless transparent oil of methyl 3-phenylpropionate (7.25 g, 0.044 mol, yield 83.1%, b.p. 106°-108° C./10 mmHg), which was assigned the structure by the following data:
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-phenylpropionic acid
Quantity
8 g
Type
reactant
Reaction Step Two
Name
ether
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
diazomethane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
methyl 3-phenylpropionate
Yield
83.1%

Identifiers

REACTION_CXSMILES
[C:1]1([CH2:7][CH2:8][C:9]([OH:11])=[O:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[N+](=[CH2:14])=[N-]>CCOCC>[C:1]1([CH2:7][CH2:8][C:9]([O:11][CH3:14])=[O:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1

Inputs

Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
3-phenylpropionic acid
Quantity
8 g
Type
reactant
Smiles
C1(=CC=CC=C1)CCC(=O)O
Name
ether
Quantity
30 mL
Type
solvent
Smiles
CCOCC
Step Three
Name
diazomethane
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=[N-])=C
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
After concentration of ether, the residue was distilled under reduced pressure

Outcomes

Product
Name
methyl 3-phenylpropionate
Type
product
Smiles
C1(=CC=CC=C1)CCC(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.044 mol
AMOUNT: MASS 7.25 g
YIELD: PERCENTYIELD 83.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.